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Compound of Interest

Compound Name: kb-NB77-78

Cat. No.: B1192998 Get Quote

For research use only. Not for use in humans or animals.

Introduction
kb-NB77-78 is a chemical compound that is structurally analogous to CID797718.[1][2][3][4] It

is notable as a synthetic by-product generated during the creation of CID755673, a known

inhibitor of Protein Kinase D (PKD).[2] Crucially, experimental data indicates that unlike its

parent compounds, kb-NB77-78 does not exhibit inhibitory activity against PKD. Therefore, it is

best utilized in research settings as a negative control in experiments involving PKD inhibitors

to ensure that observed effects are due to PKD inhibition and not off-target or compound

scaffold effects.

Physicochemical Properties
A summary of the key physicochemical properties of kb-NB77-78 is provided below.
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Property Value Reference

CAS Number 1350622-33-1

Molecular Formula C18H25NO3Si

Molecular Weight 331.49 g/mol

Exact Mass 331.1604

IUPAC Name

9-[[(1,1-

dimethylethyl)dimethylsilyl]oxy]

-1,2,3,4-tetrahydro-5H-

benzopyrano[3,4-b]pyridin-5-

one

Compound Relationship and Context
kb-NB77-78's primary relevance in research is defined by its relationship to the active PKD

inhibitors CID755673 and its analogue CID797718. Understanding this context is essential for

its proper application as a negative control.
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Click to download full resolution via product page

Caption: Relationship of kb-NB77-78 to active PKD inhibitors.

Recommended Working Concentrations
As kb-NB77-78 is characterized as an inactive analog, there are no established "working

concentrations" for achieving a specific biological effect. Instead, its concentration should

match the dose-response range used for the active PKD inhibitors (e.g., CID755673 or

CID797718) in a given experiment. This ensures that any lack of response can be confidently

attributed to its inert nature towards the target.

Protocols
Stock Solution Preparation
Due to its limited solubility in aqueous solutions, a stock solution of kb-NB77-78 should be

prepared in an organic solvent.

Recommended Solvent: Dimethyl sulfoxide (DMSO).

Storage of Stock Solution: Store at -20°C for up to two weeks or at -80°C for up to six

months.

In Vivo Formulation Protocol
For animal studies, a specific formulation is required to achieve solubility and administration.

The following protocol is recommended for preparing a working solution for in vivo experiments.

Important: It is recommended to prepare this solution freshly on the day of use.

Materials:

kb-NB77-78 powder

DMSO

Corn Oil
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Procedure:

Begin by dissolving the kb-NB77-78 powder in DMSO to create a concentrated stock.

Add the DMSO stock to the corn oil to achieve the final desired concentration. The

recommended final solvent ratio is 10% DMSO and 90% corn oil by volume.

Ensure the solution is thoroughly mixed. If precipitation or phase separation is observed,

gentle heating and/or sonication can be used to aid dissolution.

The final solution should have a solubility of at least 2.5 mg/mL (7.54 mM).

Caption: Workflow for preparing kb-NB77-78 for in vivo experiments.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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